Cas no 17598-81-1 (Tagatose)
Tagatose is obtained from lactose by hydrolysis (because lactose is a reducing disaccharide formed by the combination of galactose and glucose). Galactose is an isomer of glucose, which is also a kind of hexaaldose. Then, the galactose is treated by isomerase to produce a keto containing six carbon hexulose. Tagatose is a new monosaccharide of natural origin and a "epimer" of fructose; The sweetness is 92% of the same amount of sucrose. It is a good low-energy food sweetener and filler, and has a variety of physiological effects such as inhibiting hyperglycemia, improving intestinal flora, and preventing dental caries. It is widely used in food, medicine, cosmetics, and other fields.In 2001, the FDA approved tagatose as gras ¨ o< Br>
Tagatose structure
Tagatose Properties
Names and Identifiers
-
- Tagatose
- DL-Tagatose
- lyxo-2-Hexulose
- Naturlose
- D-(-)-Tagatose, analytical standard
- NS00069024
- GEO-02222
- W-200517
- UNII-T7A20Y888Y
- 17598-81-1
- NCGC00248704-01
- TAGATOSE [USP-RS]
- HY-42680
- EINECS 201-772-3
- Tagatose, D- (8CI)
- D-TAGATOSE [FCC]
- AKOS015856492
- T1501
- Q414089
- DB04936
- CHEBI:47693
- TAGATOSE, D- [II]
- D-(-)-Tagatose, >=98.5%
- BJHIKXHVCXFQLS-PQLUHFTBSA-N
- CS-0028435
- CHEMBL1236183
- s5387
- AKOS015902493
- AS-44378
- Tagatose (NF)
- CCG-266424
- Tagatose, D-
- TAGATOSE [MART.]
- MFCD00134449
- Tagatose [NF]
- D09007
- d-lyxo-hexulose
- 87-81-0
- SCHEMBL4035
- D-TAGATOSE [MI]
- (3S,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-one
- REl-(3S,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-one
- A11737
- Tagatose, United States Pharmacopeia (USP) Reference Standard
- T7A20Y888Y
- keto-D-tagatose
- +Expand
-
- BJHIKXHVCXFQLS-UHFFFAOYSA-N
- InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2
- OCC(C(C(C(CO)O)O)O)=O
Computed Properties
- 180.063
- 5
- 6
- 5
- 180.063
- 12
- 147
- 0
- 3
- 0
- 0
- 0
- 1
- -3.2
- 118A^2
Experimental Properties
- 1.6630 (estimate)
- 272.96°C (rough estimate)
- 301.5°C
- 1.3890 (rough estimate)
Tagatose Related Literature
-
Gaurav Shukla,Girijesh Kumar Verma,Anugula Nagaraju,Rajiv Kumar Verma,Keshav Raghuvanshi,Maya Shankar Singh RSC Adv., 2013,3, 13811-13817
-
Greg J. Sommer,Anup K. Singh,Anson V. Hatch Lab Chip, 2009,9, 2729-2737
-
Shon Gangai,Rushil Fernandes,Krishna Mhaske RSC Adv., 2024,14, 1239-1249
-
Yuan-Zhu Zhang,Wolfgang Wernsdorfer,Feng Pan,Zhe-Ming Wang,Song Gao Chem. Commun., 2006, 3302-3304
-
Satish Kasturi,Sri Ramulu Torati,Yun Ji Eom,Syafiq Ahmad,Byong-June Lee,Jong-Sung Yu,CheolGi Kim RSC Adv., 2020,10, 13722-13731
-
Uttam Kumar Sen,Priya Johari,Sohini Basu,Chandrani Nayak,Sagar Mitra Nanoscale, 2014,6, 10243-10254
-
Juan Carlos García-Mayorga,Haret-Codratian Rosu,Alma Berenice Jasso-Salcedo,Vladimir Alonso Escobar-Barrios RSC Adv., 2023,13, 5081-5095
-
8. The evaluation of 5-amino- and 5-hydroxyuracil derivatives as potential quadruplex-forming agents†Zoltán Kupihár,Gábor Endre,Célia Fonseca Guerra,Lajos Kovács Org. Biomol. Chem., 2017,15, 2174-2184
-
Kelly E. Aldrich,Dhwani Kansal,Aaron L. Odom Faraday Discuss., 2019,220, 208-230
-
Ilkan Calisir,David A. Hall J. Mater. Chem. C, 2018,6, 134-146
17598-81-1 (Tagatose) Related Products
- 7776-48-9(L-Fructose)
- 8013-17-0(INVERTOSE)
- 57-48-7(D-Fructose)
- 87-79-6((3S,4R,5S)-1,3,4,5,6-Pentahydroxyhexan-2-one)
- 3615-56-3(d-Sorbose)
- 87-81-0((3S,4S,5R)-1,3,4,5,6-Pentahydroxyhexan-2-one)
- 53188-23-1((3S,4R,5R)-1,3,4,5,6-Pentahydroxyhexan-2-one)
- 139657-62-8(D-Ribose-5-13C)
- 131771-71-6(D-erythro-2-Pentulose-2-13C(9CI))
- 131771-47-6(D-threo-2-Pentulose-2-13C(9CI))
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